Cas no 109581-93-3 (Tacrolimus monohydrate)

• Product Name: Tacrolimus monohydrate
• CAS No: 109581-93-3
• MF: C₄₄H₇₁NO₁₃
• MW: 822.0335
• MDL: MFCD11045918
• CID: 62779
• PubChem ID: 5282315
• Update Time: 2025-06-07

Tacrolimus monohydrate Chemical and Physical Properties

Names and Identifiers

• Tacrolimus monohydrate
• TACROLIMUS
• FK-506 monohydrate
• C44H71NO13
• FK 506
• FK-506
• Tacrolimus hydrate
• TacroliMus(FK-506)
• FK 506 Monohydrate
• FK-506 monohydrate,Tacrolimus
• FR900506 monohydrate
• Fujimycin monohydrate
• Prograf
• Protopic
• Fujimycin
• Tsukubaenolide
• FK506
• Tacrolimus anhydrous
• Modigraf
• Protopy
• LCP-Tacro
• Anhydrous Tacrolimus
• tacrolimus (fk506)
• Advagraf
• 8-DEETHYL-8-[BUT-3-ENYL]-ASCOMYCIN
• K506
• Astagraf XL
• Prograf (TN)
• FR900506
• Tacarolimus
• FR 900506
• Y5L2157C4J
• FK5
• Tacrolimus (anhydrous)
• Prograft
• Tacrolimus [USAN]
• Graceptor
• Envarsus
• Avagraf
• L 679934
• Envarsu
• Tsukubaenolide hydrate
• Tacrolimus (monohydrate)
• WM0HAQ4WNM
• FK506 monohydrate
• Tacrolimus for system suitability, European Pharmacopoeia (EP) Reference Standard
• (1R,9S,12S,13R,14S,17R,18E,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(1E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-(prop-2-en-1-yl)-11,28-dioxa-4-azatricyclo[22.3.1.0,4,9]octacos-18-ene-2,3,10,16-tetrone hydrate
• UNII-WM0HAQ4WNM
• CHEMBL3989887
• GLXC-02501
• TACROLIMUS [USP MONOGRAPH]
• SCHEMBL317005
• HY-13756A
• TACROLIMUS MONOHYDRATE [EP MONOGRAPH]
• TACROLIMUS [VANDF]
• Q27130595
• EN300-220769
• AKOS015994743
• TACROLIMUS MONOHYDRATE [WHO-DD]
• TACROLIMUS [USP-RS]
• FK-506 monohydrate, >=98% (HPLC)
• Tacrolimus, United States Pharmacopeia (USP) Reference Standard
• Tacrolimus hydrate (JP18)
• EX-A2657
• NSC-758659
• TACROLIMUS [EMA EPAR]
• NWJQLQGQZSIBAF-MLAUYUEBSA-N
• 15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(1E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethenyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-8-(2-propen-1-yl)-, hydrate (1:1), (3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-
• AC-32477
• Tacrolimus, Pharmaceutical Secondary Standard; Certified Reference Material
• Protopic (TN)
• TACROLIMUS [ORANGE BOOK]
• Tacrolimus (USP/INN)
• (1R,9S,12S,13R,14S,17R,18E,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-23,25-dimethoxy-13,19,21,27-tetramethyl-17-prop-2-enyl-11,28-dioxa-4-azatricyclo[22.3.1.04,9]octacos-18-ene-2,3,10,16-tetrone;hydrate
• 109581-93-3
• EN300-21682061
• (-)-(3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-5,19-dihydroxy-3-{(1E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl}-14,16-dimethoxy-4,10,12,18-tetramethyl-8-(prop-2-en-1-yl)-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-3H-15,19-epoxypyrido[2,1-c][1,4]oxazacyclotricosine-1,7,20,21(4H,23H)-tetrone monohydrate
• (-)-(3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-8-allyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-Hexadecahydro-5,19-dihydroxy-3-((E)-2-((1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylvinyl)-14,16-dimethoxy-4,10,12,18-tetramethyl-15,19-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone)monohydrate
• D00107
• MFCD11045918
• (-)-(3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-8-Allyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylvinyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-15,19-epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone monohydrate
• Tacrolimus [USAN:INN:BAN]
• CHEBI:61057
• (3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-5,19-dihydroxy-3-{(1E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl}-14,16-dimethoxy-4,10,12,18-tetramethyl-8-(prop-2-en-1-yl)-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-3H-15,19-epoxypyrido[2,1-c][1,4]oxazacyclotricosine-1,7,20,21(4H,23H)-tetrone--water (1/1)
• NSC 758659
• Q-101412
• TACROLIMUS MONOHYDRATE [MI]
• TACROLIMUS HYDRATE [JAN]
• KS-1245
• (1R,9S,12S,13R,14S,17R,21S,23S,24R,25S,27R)-1,14-dihydroxy-12-{1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl}-23,25-dimethoxy-13,19,21,27-tetramethyl-17-(prop-2-en-1-yl)-11,28-dioxa-4-azatricyclo[22.3.1.0,4,9]octacos-18-ene-2,3,10,16-tetrone hydrate

• MDL： MFCD11045918
• Inchi： 1S/C44H69NO12.H2O/c1-10-13-31-19-25(2)18-26(3)20-37(54-8)40-38(55-9)22-28(5)44(52,57-40)41(49)42(50)45-17-12-11-14-32(45)43(51)56-39(29(6)34(47)24-35(31)48)27(4)21-30-15-16-33(46)36(23-30)53-7;/h10,19,21,26,28-34,36-40,46-47,52H,1,11-18,20,22-24H2,2-9H3;1H2/b25-19+,27-21+;/t26-,28+,29+,30-,31+,32-,33+,34-,36+,37-,38-,39+,40+,44+;/m0./s1
• InChI Key： NWJQLQGQZSIBAF-MLAUYUEBSA-N
• SMILES： O1[C@]2(C(C(N3C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]3([H])C(=O)O[C@]([H])(/C(/C([H])([H])[H])=C(\[H])/[C@]3([H])C([H])([H])C([H])([H])[C@]([H])([C@@]([H])(C3([H])[H])OC([H])([H])[H])O[H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([C@]([H])(C([H])([H])C([H])=C([H])[H])C([H])=C(C([H])([H])[H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]1([H])[C@]([H])(C([H])([H])[C@@]2([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)O[H])=O)=O)O[H].O([H])[H] |c:78|
• BRN： 6265275

Computed Properties

• Exact Mass: 821.49300
• Monoisotopic Mass: 803.481977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• Rotatable Bond Count: 7
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 179

Experimental Properties

• Color/Form: No data available
• Melting Point: 125.0 to 129.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: soluble20mg/mL
• PSA: 187.59000
• LogP: 4.51260
• Merck: 9025
• Specific Rotation: D23 -84.4° (c = 1.02 in chloroform)
• Sensitiveness: Sensitive to heat
• Vapor Pressure: No data available

Tacrolimus monohydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：KD4201200
• Hazardous Material Identification：
• Safety Term：S45
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 i.p. in mice: >200 mg/kg (Kino); LD50 in male, female rats (mg/kg): 57.0, 23.6 i.v.; 134, 194 orally (Ohara)
• Storage Condition：4°C, protect from light
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients